Cas no 220913-53-1 (tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate)

• Product Name: tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate
• CAS No: 220913-53-1
• MF: C₁₆H₂₁FN₂O₆
• MW: 356.346148252487
• CID: 5523692
• PubChem ID: 22714974
• Update Time: 2023-05-24

tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-fluoro-4-nitrophenyl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• SCHEMBL2829001
• tert-Butyl N-[(tert-butoxy)carbonyl]-N-(2-fluoro-4-nitrophenyl)carbamate
• BS-34670
• 220913-53-1

• Inchi： 1S/C16H21FN2O6/c1-15(2,3)24-13(20)18(14(21)25-16(4,5)6)12-8-7-10(19(22)23)9-11(12)17/h7-9H,1-6H3
• InChI Key： BIBOFMPMJFPYCZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 356.13836456g/mol
• Monoisotopic Mass: 356.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 102Ų